Methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate

• IUPAC Name: methyl 3-chlorosulfonyl-2,5-difluorobenzoate
• InChI: InChI=1S/C8H5ClF2O4S/c1-15-8(12)5-2-4(10)3-6(7(5)11)16(9,13)14/h2-3H,1H3
• InChI Key: QKDFDJRJFWOQIH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC(=C1)F)S(=O)(=O)Cl)F
• Molecular Formula: C8H5ClF2O4S
• Molecular Weight: 270.64 g/mol
• CAS No.: 1154149-20-8

Description

Methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate is a useful research compound. Its molecular formula is C8H5ClF2O4S and its molecular weight is 270.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• One-Pot Synthesis : Methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate plays a role in the one-pot synthesis processes, such as the synthesis of chlorosulfonyl derivatives, demonstrating its utility in creating complex chemical structures through direct reactions with chlorosulfonic acid (Qaisi et al., 2004).
• Regiocontrolled Metallation : The compound is involved in regiocontrolled metallation processes, indicating its use in the precise synthesis of organic molecules where the position of metallation is critical for the final product's properties (Thornton & Jarman, 1990).

Chemical Process Optimization

• Continuous-Flow Diazotization : this compound is used in continuous-flow diazotization, which is a method that optimizes the synthesis process by reducing side reactions like hydrolysis, demonstrating the chemical's role in improving industrial chemical synthesis efficiency (Yu et al., 2016).

Synthesis of Derivatives and Complex Molecules

• Synthesis of Sulfonamide-Amide Derivatives : The compound is used in the synthesis of bifunctional sulfonamide-amide derivatives, illustrating its utility in producing compounds with potential antibacterial and antifungal properties (Abbavaram & Reddyvari, 2013).
• Formation of Highly Reactive Derivatives : It plays a role in forming highly reactive derivatives like N-chlorosulfonyl derivatives, indicating its potential in synthesizing compounds with varied chemical reactivity and applications (Hirai, Matsuda & Kishida, 1973).

Mechanism of Action

The mechanism of action of this compound would depend on its application. For instance, if it’s used as a reagent in a chemical reaction, its mechanism of action would involve the reaction of its functional groups with other compounds.

Safety and Hazards

Compounds containing chlorosulfonyl groups can be hazardous. They are often corrosive and can cause burns and eye damage. They may also be harmful if inhaled.

Future Directions

The future directions for this compound would depend on its potential applications. It could be used as a reagent in the synthesis of other compounds, or it could have potential uses in fields like medicinal chemistry or materials science.